Cas no 2227786-94-7 (rac-(1R,2R)-2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine
• CAS No: 2227786-94-7
• MF: C₉H₁₀BrN₃O₂
• MW: 272.09860086441
• CID: 6455806
• PubChem ID: 165853631
• Update Time: 2025-05-20

rac-(1R,2R)-2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine
• EN300-1922010
• rac-[(1R,2R)-2-(5-bromo-3-nitropyridin-2-yl)cyclopropyl]methanamine
• 2227786-94-7

• Inchi： 1S/C9H10BrN3O2/c10-6-2-8(13(14)15)9(12-4-6)7-1-5(7)3-11/h2,4-5,7H,1,3,11H2/t5-,7+/m0/s1
• InChI Key： HGVDSKAZRGDHIC-CAHLUQPWSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 270.99564g/mol
• Monoisotopic Mass: 270.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7Ų

Additional information on rac-(1R,2R)-2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine

Introduction to rac-(1R,2R)-2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine (CAS No. 2227786-94-7)

Rac-(1R,2R)-2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine (CAS No. 2227786-94-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted cyclopropylamines and is characterized by the presence of a brominated and nitro-substituted pyridine ring attached to a cyclopropylmethanamine moiety. The racemic nature of the compound, indicated by the prefix "rac-", suggests that it is a mixture of enantiomers, which can have distinct pharmacological properties.

The synthesis and characterization of rac-(1R,2R)-2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine have been extensively studied in recent years. The compound can be synthesized through a multi-step process involving the formation of the cyclopropylamine core and subsequent functionalization with the brominated and nitro-substituted pyridine ring. Key synthetic steps often include the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to introduce the bromine and nitro groups onto the pyridine ring.

In terms of its biological activity, rac-(1R,2R)-2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine has shown promise in various preclinical studies. Research has indicated that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a potential lead for drug development in several therapeutic areas. For instance, studies have demonstrated that the compound can act as an inhibitor of certain kinases, which are key targets in cancer therapy. Additionally, it has been reported to modulate G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and diseases.

The structural complexity of rac-(1R,2R)-2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine contributes to its unique pharmacological profile. The presence of the bromine atom and the nitro group on the pyridine ring can significantly influence the compound's electronic properties and interactions with biological targets. The cyclopropylamine moiety, on the other hand, provides conformational rigidity and enhances lipophilicity, which are important factors for optimizing drug-like properties such as bioavailability and metabolic stability.

Recent advancements in computational chemistry have also played a crucial role in understanding the structure-activity relationships (SAR) of rac-(1R,2R)-2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine. Molecular modeling studies have provided insights into how specific structural modifications can affect the compound's binding affinity and selectivity towards different targets. These computational tools have been instrumental in guiding the design of more potent and selective analogs for further evaluation.

Clinical trials involving compounds with similar structures have shown promising results in treating various diseases. For example, a closely related compound has been evaluated for its anti-inflammatory properties in models of rheumatoid arthritis. The results from these trials have highlighted the potential therapeutic benefits of this class of compounds and have paved the way for further clinical development.

In conclusion, rac-(1R,2R)-2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine (CAS No. 2227786-94-7) represents an intriguing molecule with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more detailed insights into its mechanism of action and therapeutic applications, contributing to advancements in drug discovery and development.